Cas no 50508-33-3 (4-(4-Nitrophenoxy)acetylmorpholine)

• Product Name: 4-(4-Nitrophenoxy)acetylmorpholine
• CAS No: 50508-33-3
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• MDL: MFCD01207102
• CID: 364768
• PubChem ID: 2902194
• Update Time: 2025-05-24

4-(4-Nitrophenoxy)acetylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(4-nitrophenoxy)acetyl]-
• 1-morpholin-4-yl-2-(4-nitrophenoxy)ethanone
• Oprea1_781315
• 50508-33-3
• 1-morpholino-2-(4-nitrophenoxy)ethanone
• Cambridge id 6549540
• DTXSID40387680
• MFCD01207102
• Z19730209
• AKOS001035259
• 4-[(4-nitrophenoxy)acetyl]morpholine
• LS-07644
• 1-(morpholin-4-yl)-2-(4-nitrophenoxy)ethan-1-one
• F0088-0011
• 4-(4-Nitrophenoxy)acetylmorpholine

• MDL： MFCD01207102
• Inchi： 1S/C12H14N2O5/c15-12(13-5-7-18-8-6-13)9-19-11-3-1-10(2-4-11)14(16)17/h1-4H,5-9H2
• InChI Key： HJKRYEJHSXDQRN-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC(=CC=2)[N+](=O)[O-])=O)CC1

Computed Properties

• Exact Mass: 266.09032
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 81.91

4-(4-Nitrophenoxy)acetylmorpholine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(4-Nitrophenoxy)acetylmorpholine

4-(4-Nitrophenoxy)acetylmorpholine: A Comprehensive Overview

4-(4-Nitrophenoxy)acetylmorpholine (CAS No. 50508-33-3) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, with its distinctive structure, has been the subject of numerous studies, particularly in the realms of materials science and pharmaceutical research. The molecule consists of a morpholine ring, which is a six-membered heterocyclic structure containing an oxygen atom and a nitrogen atom, substituted with a phenoxy group at the 4-nitro position. This substitution imparts specific electronic and steric properties to the molecule, making it highly versatile for diverse applications.

The synthesis of 4-(4-Nitrophenoxy)acetylmorpholine involves a series of well-defined chemical reactions, often starting from morpholine itself. One common approach is the acylation of morpholine using an appropriate acylating agent, followed by substitution reactions to introduce the nitrophenyl group. The exact synthetic pathway may vary depending on the desired purity and scale of production. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of 4-(4-Nitrophenoxy)acetylmorpholine lies in its use as a precursor in drug development. The compound's ability to form stable amide bonds makes it an ideal candidate for modifying bioactive molecules. For instance, researchers have explored its role in enhancing the pharmacokinetic properties of certain drugs by improving their solubility and bioavailability. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a scaffold for developing new anti-inflammatory agents.

In addition to its pharmaceutical applications, 4-(4-Nitrophenoxy)acetylmorpholine has also found utility in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged in the development of advanced coatings with tailored properties. For example, SAMs formed by this compound exhibit excellent resistance to corrosion and wear, making them suitable for use in harsh industrial environments. Recent research has focused on optimizing the surface properties of these SAMs through controlled synthesis and post-synthesis modifications.

The electronic properties of 4-(4-Nitrophenoxy)acetylmorpholine make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A team at Stanford University demonstrated that incorporating this compound into OLED structures significantly improves their efficiency and stability under prolonged operation.

Despite its numerous advantages, the handling and storage of 4-(4-Nitrophenoxy)acetylmorpholine require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have also investigated methods to enhance its stability through functionalization with electron-withdrawing groups or by encapsulating it within protective matrices.

In conclusion, 4-(4-Nitrophenoxy)acetylmorpholine (CAS No. 50508-33-3) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in materials science, pharmaceuticals, and electronics. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.